9-Oxa-1-azaspiro[5.5]undec-3-ene hydrochloride

• IUPAC Name: 9-oxa-1-azaspiro[5.5]undec-3-ene;hydrochloride
• InChI: InChI=1S/C9H15NO.ClH/c1-2-6-10-9(3-1)4-7-11-8-5-9;/h1-2,10H,3-8H2;1H
• InChI Key: YPNQCGRHGOYWQO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC12CC=CCN2.Cl
• Molecular Formula: C9H16ClNO
• Molecular Weight: 189.68 g/mol

Description

“9-Oxa-1-azaspiro[5.5]undec-3-ene hydrochloride” is a chemical compound with the CAS Number: 2225144-28-3. It has a molecular weight of 189.68. The compound is typically stored at room temperature and comes in a powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H15NO.ClH/c1-2-6-10-9(3-1)4-7-11-8-5-9;/h1-2,10H,3-8H2;1H. This code represents the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound is a powder and is stored at room temperature.

Scientific Research Applications

Analgesic Activity

Research indicates that derivatives of 9-Oxa-1-azaspiro[5.5]undec-3-ene, such as 2-Amino-7-oxa-3-thia-1-azaspiro[5,5]undec-1-enes, display significant analgesic activity. This suggests potential for developing new pain management solutions (Cohen, Banner, & Lopresti, 1978).

Synthetic Studies on Diterpenoids

The compound has been utilized in the synthesis of optically active diterpenoid derivatives, highlighting its role in the construction of complex natural products (Hirota, Furuno, Takai, Inagaki, & Takahashi, 1990).

Discovery in Natural Compounds

New spirocyclic compounds, including derivatives of 9-Oxa-1-azaspiro[5.5]undec-3-ene, have been isolated from natural sources like Gymnotheca involucrata, contributing to the exploration of novel bioactive compounds (Zhang, Su, Shao, Yang, & Zhang, 2018).

Anticancer Properties

A series of oxa/azaspiro[4,5]trienone derivatives, related to 9-Oxa-1-azaspiro[5.5]undec-3-ene, demonstrated potent anticancer activities. These compounds induce apoptosis through mitochondrial disruption, showcasing the potential for developing new anticancer therapies (Yugandhar, Nayak, Archana, Shekar, & Srivastava, 2015).

Enzyme Inhibition for Therapeutic Applications

Research on spirocyclic 1-oxa-9-azaspiro[5.5]undecan-4-amine scaffold explored its potential as a basis for designing inhibitors of soluble epoxide hydrolase (sEH). This enzyme plays a crucial role in various physiological processes, and its inhibition by such compounds could offer therapeutic benefits for cardiovascular diseases, inflammation, and pain management (Lukin, Kramer, Hartmann, Weizel, Hernandez‐Olmos, et al., 2018).

Antibacterial Agents

Exploration of spirocyclic derivatives of ciprofloxacin, involving 1-oxa-9-azaspiro[5.5]undecane, has led to the discovery of compounds with distinct antibacterial activity against specific strains, providing insights into the development of targeted antibacterial therapies (Lukin, Chudinov, Vedekhina, Rogacheva, Kraeva, et al., 2022).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more.